Cas no 31329-63-2 (Isoxazole,4-iodo-5-phenyl-)

Isoxazole,4-iodo-5-phenyl- structure
Isoxazole,4-iodo-5-phenyl- structure
Product Name:Isoxazole,4-iodo-5-phenyl-
CAS No:31329-63-2
MF:C9H6INO
MW:271.054514408112
CID:298633
PubChem ID:29946202
Update Time:2025-04-19

Isoxazole,4-iodo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,4-iodo-5-phenyl-
    • 4-IODO-5-PHENYLISOXAZOLE
    • 4-iodo-5-phenyl-1,2-oxazole
    • 31329-63-2
    • DTXSID70652378
    • Inchi: 1S/C9H6INO/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H
    • InChI Key: WOXIDHXRACCFIT-UHFFFAOYSA-N
    • SMILES: IC1C=NOC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.94898
  • Monoisotopic Mass: 270.94941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

Isoxazole,4-iodo-5-phenyl- Related Literature

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